Cas no 61784-48-3 (2-Butenedioic acid, 2,2'-[thiobis(methylene)]bis-, tetramethyl ester)

2-Butenedioic acid, 2,2'-[thiobis(methylene)]bis-, tetramethyl ester structure
61784-48-3 structure
Product Name:2-Butenedioic acid, 2,2'-[thiobis(methylene)]bis-, tetramethyl ester
CAS No:61784-48-3
MF:C14H18O8S
MW:346.352923870087
CID:466259
PubChem ID:71392235
Update Time:2025-04-19

2-Butenedioic acid, 2,2'-[thiobis(methylene)]bis-, tetramethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioic acid, 2,2'-[thiobis(methylene)]bis-, tetramethyl ester
    • dimethyl 2-[(4-methoxy-2-methoxycarbonyl-4-oxobut-2-enyl)sulfanylmethyl]but-2-enedioate
    • DTXSID10814054
    • Tetramethyl 2,2'-[sulfanediylbis(methylene)]di(but-2-enedioate)
    • 61784-48-3
    • Inchi: 1S/C14H18O8S/c1-19-11(15)5-9(13(17)21-3)7-23-8-10(14(18)22-4)6-12(16)20-2/h5-6H,7-8H2,1-4H3
    • InChI Key: HIIOZGKQUOSFLL-UHFFFAOYSA-N
    • SMILES: S(CC(C(=O)OC)=CC(=O)OC)CC(C(=O)OC)=CC(=O)OC

Computed Properties

  • Exact Mass: 346.07224
  • Monoisotopic Mass: 346.07223870g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 12
  • Complexity: 475
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 2
  • XLogP3: 0.5
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • PSA: 105.2
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